Cas no 2198810-91-0 (N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide)
N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide
-
- Inchi: 1S/C17H21FN2O2/c1-3-8-17(9-5-10-17)16(22)19-12-6-7-13(18)14(11-12)20-15(21)4-2/h4,6-7,11H,2-3,5,8-10H2,1H3,(H,19,22)(H,20,21)
- InChI Key: XFQLDIRGNFKDKW-UHFFFAOYSA-N
- SMILES: C1(CCC)(C(NC2=CC=C(F)C(NC(=O)C=C)=C2)=O)CCC1
Experimental Properties
- Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 506.0±50.0 °C(Predicted)
- pka: 12.15±0.70(Predicted)
N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576524-0.05g |
N-[4-fluoro-3-(prop-2-enamido)phenyl]-1-propylcyclobutane-1-carboxamide |
2198810-91-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide
Comprehensive Overview of N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide (CAS No. 2198810-91-0)
N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide, with the CAS number 2198810-91-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclobutane core with fluoro and acrylamide functional groups, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions and enzyme inhibition, which aligns with current trends in targeted therapy development.
The compound's IUPAC name reflects its intricate architecture: a propylcyclobutane moiety linked to a fluoroaniline derivative through a carboxamide bridge, further modified by an acrylamide group. This structural complexity contributes to its unique physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, which are critical factors in drug design. Recent studies suggest that derivatives of this scaffold may exhibit promising bioactivity profiles, particularly in addressing challenges related to kinase inhibition and allosteric modulation – two hot topics in contemporary drug development.
From a synthetic chemistry perspective, CAS 2198810-91-0 represents an interesting case study in heterocyclic compound preparation. The incorporation of both cyclobutane and acrylamide functionalities requires careful optimization of reaction conditions to prevent polymerization or ring strain-related decomposition. Modern synthetic approaches often employ palladium-catalyzed cross-coupling or microwave-assisted synthesis to achieve higher yields of this compound, reflecting the pharmaceutical industry's growing emphasis on green chemistry and process intensification.
Analytical characterization of N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for verifying the compound's purity and structural integrity. These methods are particularly important given the current regulatory focus on quality by design (QbD) principles in pharmaceutical development. The compound's chromatographic behavior and mass fragmentation patterns have been documented in several research publications, providing valuable reference data for scientists working with this chemical entity.
In the context of current research trends, this compound's potential applications in precision medicine and personalized therapeutics are particularly noteworthy. The presence of both hydrogen bond acceptors (the fluoro and carbonyl groups) and hydrophobic elements (the propylcyclobutane moiety) suggests possible interactions with biological targets involved in cell signaling pathways. This aligns with growing interest in small molecule modulators of protein function, a rapidly expanding area in drug discovery that addresses previously "undruggable" targets.
Storage and handling of CAS 2198810-91-0 require standard laboratory precautions for organic compounds. The material should be protected from light and moisture, typically stored at controlled room temperature or under inert atmosphere for long-term preservation. These considerations reflect broader industry concerns about compound stability and reproducibility in research – key factors that have gained prominence in recent discussions about research quality and experimental transparency.
The commercial availability of N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide through specialized chemical suppliers has facilitated its investigation across multiple research institutions. Current pricing and packaging options typically reflect its status as a research-grade chemical, with quantities available ranging from milligram to gram scales. This accessibility supports the compound's use in high-throughput screening campaigns and structure-activity relationship studies, both of which are central to modern drug discovery paradigms.
Looking forward, the scientific community anticipates continued exploration of this compound's potential, particularly in the context of fragment-based drug discovery and covalent inhibitor development. The acrylamide group in particular offers possibilities for targeted covalent modification of biological macromolecules, an approach that has gained traction in recent years for addressing challenging therapeutic targets. As research progresses, we can expect to see more detailed reports on this compound's pharmacokinetic properties and metabolic stability – key parameters that determine its viability as a lead compound or chemical probe.
In summary, N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide (CAS 2198810-91-0) represents an intriguing case study at the intersection of synthetic chemistry and drug discovery. Its structural features and potential biological activities position it as a compound of significant interest in current pharmaceutical research, particularly in areas addressing unmet medical needs through innovative small molecule approaches. The compound exemplifies how careful molecular design can yield chemical tools with promising applications in understanding and modulating biological systems.
2198810-91-0 (N-[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]-1-propylcyclobutanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)